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Compound Name: Enopeptin A

Cat. No.: B049730

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enopeptin A is a depsipeptide antibiotic that has garnered significant interest due to its potent
antibacterial activity, including against methicillin-resistant Staphylococcus aureus (MRSA).[1]
[2] As a member of the acyldepsipeptide (ADEP) class of antibiotics, its mechanism of action
involves the activation and dysregulation of the caseinolytic protease (ClpP), a crucial enzyme
in bacterial protein homeostasis.[3] The structural elucidation and conformational analysis of
Enopeptin A are paramount for understanding its biological activity and for the rational design
of novel therapeutic agents. This technical guide provides an in-depth overview of the
spectroscopic techniques employed in the analysis of Enopeptin A, focusing on Nuclear
Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Circular Dichroism
(CD).

Molecular Structure and Properties

Enopeptin A is a cyclic depsipeptide with a complex structure that includes a pentaenone side
chain.[1][4] Its molecular formula is C47Hs7N7O11 with a molecular weight of 896.0 g/mol .[3]
The molecule is soluble in ethanol, methanol, DMF, and DMSO.[1]

Spectroscopic Analysis Workflow
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The structural elucidation and conformational analysis of a complex natural product like
Enopeptin A typically follows a multi-faceted spectroscopic approach. The general workflow
involves isolation and purification, followed by a combination of technigues to determine the
primary structure and three-dimensional conformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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